4,4-Bis(methoxymethyl)cyclohexanone

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 4,4-Bis(methoxymethyl)cyclohexanone

This technical guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4,4-Bis(methoxymethyl)cyclohexanone. In the absence of direct experimental data for this specific compound, this document leverages established NMR principles and comparative data from analogous structures to offer a robust predictive framework for its spectroscopic characterization. This guide is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the structural elucidation of substituted cyclohexanones.

Molecular Structure and its Influence on NMR Spectra

4,4-Bis(methoxymethyl)cyclohexanone possesses a unique substitution pattern that dictates the chemical environment of its constituent protons and carbons. The presence of a carbonyl group, a quaternary carbon at the 4-position, and two methoxymethyl ether functionalities leads to a distinct set of NMR signals. Understanding the symmetry of the molecule is crucial for predicting the number of unique resonances. Due to a plane of symmetry passing through the carbonyl group and the C4 carbon, several pairs of protons and carbons are chemically equivalent.

Caption: Molecular structure of 4,4-Bis(methoxymethyl)cyclohexanone with atom numbering for NMR assignments.

Based on the molecular symmetry, we can predict the following number of unique signals:

• ¹H NMR: Four distinct signals.

• ¹³C NMR: Five distinct signals.

Predicted ¹H and ¹³C NMR Spectral Data

The predicted chemical shifts are based on the analysis of structurally similar compounds, including cyclohexanone and various methoxymethyl ethers.[1][2][3][4]

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show four signals, all of which will be multiplets due to proton-proton coupling.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale
H2, H6	2.2 - 2.4	Triplet	4H	These protons are alpha to the carbonyl group, which is strongly deshielding. They are adjacent to the C3/C5 methylene protons, resulting in a triplet.
H3, H5	1.7 - 1.9	Triplet	4H	These protons are beta to the carbonyl group and are less deshielded than the alpha protons. They are adjacent to the C2/C6 methylene protons, resulting in a triplet.
H7, H7'	3.4 - 3.6	Singlet	4H	These are the methylene protons of the methoxymethyl groups. They are adjacent to an oxygen atom, causing a significant downfield shift. They are expected to be a singlet as there are no adjacent protons.
H8, H8'	3.3 - 3.5	Singlet	6H	These are the methyl protons of the methoxymethyl groups. They are adjacent to an oxygen atom, leading to a downfield shift. They will appear as a singlet.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum is predicted to display five distinct signals.

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Rationale
C1 (C=O)	208 - 212	The carbonyl carbon of a cyclohexanone typically appears in this downfield region.[1]
C2, C6	38 - 42	These carbons are alpha to the carbonyl group.
C3, C5	28 - 32	These carbons are beta to the carbonyl group.
C4	40 - 45	This is a quaternary carbon, and its chemical shift is influenced by the two attached methoxymethyl groups.
C7, C7'	70 - 75	These are the methylene carbons of the methoxymethyl groups, significantly deshielded by the adjacent oxygen atom.[3][4]
C8, C8'	58 - 62	These are the methyl carbons of the methoxymethyl groups, also deshielded by the oxygen atom.[3][4]

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra of 4,4-Bis(methoxymethyl)cyclohexanone, the following experimental protocol is recommended.

Caption: A generalized workflow for the preparation and NMR analysis of a small organic molecule.

Sample Preparation

• Sample Purity: Ensure the sample of 4,4-Bis(methoxymethyl)cyclohexanone is of high purity to avoid signals from contaminants.

• Weighing: For ¹H NMR, weigh 5-10 mg of the compound. For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended.

• Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃). The choice of solvent can influence chemical shifts.[5][6]

• Dissolution: Ensure the sample is fully dissolved by gentle vortexing.

• Transfer: Transfer the solution to a clean, high-quality 5 mm NMR tube.

NMR Instrument Parameters

The following are general parameters for a 400 MHz NMR spectrometer.

For ¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Number of Scans (ns): 16 to 64 scans are typically sufficient.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 2-4 seconds.

• Spectral Width (sw): A spectral width of approximately 12-16 ppm centered around 6-8 ppm.

For ¹³C NMR:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Number of Scans (ns): A higher number of scans (e.g., 1024 or more) is required due to the low natural abundance of the ¹³C isotope.

• Relaxation Delay (d1): 2 seconds.

• Acquisition Time (aq): 1-2 seconds.

• Spectral Width (sw): A spectral width of about 220-240 ppm.

Data Processing

• Fourier Transform: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum using a Fourier transform.

• Phasing and Baseline Correction: The spectrum is phased to ensure all peaks are in the absorptive mode and the baseline is corrected to be flat.

• Referencing: The chemical shifts are referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).[7]

Advanced NMR Techniques for Definitive Assignment

While the predicted data provides a strong foundation, definitive assignment of all proton and carbon signals would require two-dimensional (2D) NMR experiments.

• COSY (Correlation Spectroscopy): This experiment would reveal proton-proton couplings, confirming the connectivity between the H2/H6 and H3/H5 protons.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons, allowing for the unambiguous assignment of the protonated carbons (C2/C6, C3/C5, C7/C7', and C8/C8').

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds apart. This would be crucial for confirming the assignment of the quaternary carbon (C4) and the carbonyl carbon (C1) by observing correlations from the various protons. Long-range C-H coupling constants can also provide valuable stereochemical information.[8]

Conclusion

This technical guide provides a detailed prediction of the ¹H and ¹³C NMR spectra of 4,4-Bis(methoxymethyl)cyclohexanone, along with a comprehensive experimental protocol for data acquisition. The predicted chemical shifts, multiplicities, and integrations are based on established principles and data from analogous structures. For unambiguous structural confirmation, a suite of 2D NMR experiments is recommended. The information presented herein serves as a valuable resource for the synthesis, characterization, and quality control of this and related substituted cyclohexanone derivatives.

References

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The Critical Intermediate: Material Safety and Handling of 4,4-Bis(methoxymethyl)cyclohexanone in PRMT Inhibitor Development

Executive Summary

In the landscape of modern oncology drug development, the synthesis of targeted epigenetic modulators requires highly specific chemical intermediates. 4,4-Bis(methoxymethyl)cyclohexanone (CAS: 2256033-34-6) is a pivotal building block used in the synthesis of ethanediamine-heterocycle derivatives[1]. These derivatives function as potent inhibitors of Protein Arginine Methyltransferases (PRMTs), specifically Type I PRMTs, which are heavily implicated in the progression of various solid and hematological malignancies[2].

This technical whitepaper provides an authoritative guide on the physicochemical properties, rigorous material safety data, and validated handling protocols for 4,4-Bis(methoxymethyl)cyclohexanone. By bridging the gap between chemical safety and downstream pharmacological application, this guide serves as a comprehensive resource for medicinal chemists and drug development professionals.

Physicochemical Profiling & Material Safety Data

To design safe handling protocols, one must first understand the quantitative physicochemical profile of the compound. The data below synthesizes the structural and hazard information critical for laboratory safety and analytical validation.

Table 1: Chemical Identity and Physicochemical Properties

Property	Value / Description
Chemical Name	4,4-Bis(methoxymethyl)cyclohexan-1-one
CAS Registry Number	2256033-34-6
Molecular Formula	C₁₀H₁₈O₃
Molecular Weight	186.25 g/mol
MDL Number	MFCD34183020
SMILES Code	O=C1CCC(COC)(COC)CC1
Physical State	Liquid to low-melting solid (temperature dependent)
Storage Temperature	-20°C (Sealed in dry environment)

Table 2: GHS Hazard Classification & Causality

Hazard Class	Category	Signal Word	Hazard Statement	Causality & Chemical Rationale
Skin Irritation	Category 2	Warning	H315: Causes skin irritation	The electrophilic nature of the cyclohexanone ring can react with nucleophilic residues in epidermal proteins, leading to localized inflammation.
Eye Irritation	Category 2A	Warning	H319: Causes serious eye irritation	Direct contact disrupts the lipid bilayer of the corneal epithelium; the ether moieties act as mild organic solvents.
STOT (Single Exposure)	Category 3	Warning	H335: May cause respiratory irritation	High vapor pressure at elevated temperatures allows inhalation of volatile organic compounds (VOCs), irritating mucosal membranes.

Toxicological Causality and E-E-A-T Principles in Safety

Standard Material Safety Data Sheets (MSDS) often list precautions without explaining the why. As an Application Scientist, understanding the mechanistic causality behind these hazards is non-negotiable for designing a self-validating safety system.

• Peroxide Formation Risk: The molecule contains two methoxymethyl ether groups. Ethers exposed to atmospheric oxygen over prolonged periods can undergo auto-oxidation to form explosive hydroperoxides. Causality: The alpha-hydrogens adjacent to the ether oxygens are susceptible to radical abstraction. Validation: Routine testing with potassium iodide (KI) starch paper must be performed every 3 months. A color change to blue-black validates the presence of dangerous peroxides, mandating immediate quenching with sodium metabisulfite.

• Reactivity of the Ketone Moiety: The unhindered ketone at the 1-position is highly susceptible to nucleophilic attack. Causality: In the presence of strong bases or primary amines (common in adjacent synthetic steps), unwanted Schiff base formation or aldol condensations can occur exothermically. Validation: Store strictly segregated from strong nucleophiles and oxidizing agents.

Standard Operating Procedure (SOP): Safe Handling & Storage

This protocol is designed as a self-validating system. Each step includes a verification checkpoint to ensure the integrity of the safety measure.

Step 1: Environmental Engineering Controls

• Action: Conduct all transfers and reactions involving 4,4-Bis(methoxymethyl)cyclohexanone inside a certified Class II Type B2 biological safety cabinet or a high-flow chemical fume hood.

• Validation: Verify the inward face velocity of the fume hood is between 0.4 to 0.6 m/s using a calibrated anemometer prior to opening the reagent bottle.

Step 2: Personal Protective Equipment (PPE) Selection

• Action: Don standard laboratory PPE: flame-resistant lab coat, chemical splash goggles, and double-layered nitrile gloves.

• Validation: Nitrile is chosen over latex due to the ether moieties, which can rapidly degrade natural rubber. Perform a visual inflation test of the gloves to check for micro-tears before donning.

Step 3: Storage and Integrity Maintenance

• Action: Store the compound at -20°C under an inert atmosphere (Argon or Nitrogen).

• Validation: Use a Schlenk line or a glovebox for aliquoting. The validation of inertness is confirmed by the absence of moisture condensation on the inner walls of the storage vial upon returning it to room temperature.

Experimental Workflow: Deprotection Synthesis & Downstream Application

4,4-Bis(methoxymethyl)cyclohexanone is typically generated via the acid-catalyzed deprotection of its ketal precursor, 8,8-bis(methoxymethyl)-1,4-dioxaspiro[3]decane[1]. The following protocol details the synthesis and its mechanistic role in generating PRMT inhibitors.

Step-by-Step Synthesis Methodology

The following protocol relies on selective ketal cleavage while preserving the delicate methoxymethyl ether groups.

• Reagent Preparation: Dissolve 5.0 g (21.7 mmol) of 8,8-bis(methoxymethyl)-1,4-dioxaspiro[3]decane in 20 mL of anhydrous Tetrahydrofuran (THF) in a pressure-safe reaction vessel.

• Acid Catalysis: Cool the solution to 15°C using a water/ice bath. Slowly add 20 mL of HCl (4 M in dioxane, 3.68 eq) dropwise. Causality: Dioxane is used as a co-solvent to maintain the solubility of the HCl gas while preventing the aggressive aqueous hydrolysis that might cleave the ether linkages.

• Thermal Activation: Seal the vessel and stir the mixture at 40°C for 12 hours.

• Quenching and Extraction: Cool the reaction to room temperature (RT). Extract the aqueous layer with Ethyl Acetate (EtOAc) (100 mL x 3).

• Self-Validation (Analytical QC): Run an aliquot on TLC (Hexane:EtOAc 7:3). The disappearance of the starting material (higher Rf) and the appearance of the ketone product (lower Rf, stains strongly with 2,4-Dinitrophenylhydrazine) validates the completion of the reaction. Confirm the exact mass via LC-MS (Expected m/z[M+H]⁺ = 187.13).

Workflow for the acid-catalyzed deprotection to yield 4,4-Bis(methoxymethyl)cyclohexanone.

Downstream Application: PRMT Inhibition

Once synthesized, this intermediate undergoes reductive amination to form ethanediamine-heterocycles. These compounds are highly selective inhibitors of Type I PRMTs (e.g., PRMT1, PRMT6, PRMT8)[3]. PRMTs utilize S-adenosylmethionine (SAM) to asymmetrically dimethylate arginine residues on target proteins (like histones and RUNX1), a process that drives oncogenic transcription and cancer cell survival[2].

Mechanism of Type I PRMT inhibition by ethanediamine-heterocycle derivatives.

References

• Title: Ethanediamine-heterocycle derivatives as inhibitors of protein arginine methyltransferases (CA3092579A1)

• Title: Current and Emerging Therapies for Targeting Protein Arginine Methyltransferases (PRMTs) in Cancer Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

• Title: Small-Molecule Modulators Targeting Coactivator-Associated Arginine Methyltransferase 1 (CARM1) as Therapeutic Agents for Cancer Treatment: Current Medicinal Chemistry Insights and Emerging Opportunities Source: ACS Publications URL: [Link]

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• 3. pubs.acs.org [pubs.acs.org]

A Prospective Crystallographic and Synthetic Guide to 4,4-Bis(methoxymethyl)cyclohexanone Derivatives: Navigating Uncharted Structural Landscapes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted cyclohexanones are a cornerstone of modern medicinal and materials chemistry, offering a versatile scaffold for developing novel therapeutics and functional materials. The introduction of methoxymethyl groups at the 4-position of the cyclohexanone ring presents a unique combination of steric bulk, flexibility, and hydrogen bond accepting capabilities, making 4,4-Bis(methoxymethyl)cyclohexanone and its derivatives intriguing targets for structural and functional exploration. This in-depth technical guide addresses the current landscape of crystallographic data for this specific class of compounds. In the absence of direct experimental data for the title compound, this document provides a prospective analysis, leveraging crystallographic information from structurally related cyclohexanone derivatives to predict key structural features. Furthermore, it outlines robust synthetic and crystallization strategies, offering a comprehensive roadmap for researchers venturing into the synthesis and structural elucidation of these promising molecules.

Introduction: The Untapped Potential of 4,4-Disubstituted Cyclohexanones

The cyclohexanone ring is a privileged scaffold in drug discovery, appearing in a wide array of bioactive molecules. Its conformational flexibility allows it to adapt to the binding pockets of various biological targets. Strategic substitution on the ring can profoundly influence a molecule's pharmacological profile, modulating its potency, selectivity, and pharmacokinetic properties. While extensive research has focused on various substitution patterns, the 4,4-bis(methoxymethyl) substitution remains a largely unexplored chemical space. The two methoxymethyl groups introduce a unique set of properties:

• Increased Lipophilicity: The ether functionalities can enhance membrane permeability.

• Hydrogen Bond Acceptors: The oxygen atoms can participate in crucial interactions with biological targets.

• Conformational Restriction: The gem-disubstitution at the 4-position can lock the cyclohexanone ring into specific conformations, potentially leading to higher binding affinities.

Given these attributes, a thorough understanding of the three-dimensional structure of 4,4-bis(methoxymethyl)cyclohexanone derivatives is paramount for rational drug design and the development of novel materials. This guide aims to provide the foundational knowledge and practical protocols to enable such investigations.

Prospective Crystallographic Analysis: Insights from Analogous Structures

A comprehensive search of the Cambridge Structural Database (CSD) reveals a lack of publicly available crystal structures for 4,4-bis(methoxymethyl)cyclohexanone or its direct derivatives.[1][2][3] However, by examining the crystal structures of other 4,4-disubstituted and various substituted cyclohexanones, we can infer the likely structural characteristics of this novel class of compounds.

Predicted Conformation of the Cyclohexanone Ring

The cyclohexanone ring typically adopts a chair conformation to minimize steric strain. In 4,4-disubstituted cyclohexanones, the two substituents at the 4-position will occupy one axial and one equatorial position. The bulky methoxymethyl groups are expected to influence the ring's puckering and may lead to a flattened or twisted-boat conformation in certain derivatives, although the chair conformation is generally the most stable. In related hexahydroquinoline derivatives, the fused cyclohexanone ring has been observed to adopt an envelope conformation.[4] For 2,6-bis(4-fluorobenzylidene)cyclohexanone, the cyclohexanone ring was found in a sofa conformation.[5]

Orientation of the Methoxymethyl Groups

The two methoxymethyl groups will be disposed in a pseudo-axial and pseudo-equatorial fashion. The C-C-O-C dihedral angles of the methoxymethyl chains will be a key determinant of the overall molecular shape. Intermolecular interactions, such as C-H···O hydrogen bonds involving the ether oxygen atoms, are likely to play a significant role in the crystal packing.

Potential for Polymorphism

The conformational flexibility of the methoxymethyl groups and the potential for different hydrogen bonding networks suggest that 4,4-bis(methoxymethyl)cyclohexanone derivatives may exhibit polymorphism. Different crystalline forms can have distinct physical properties, including solubility and bioavailability, making a thorough polymorphic screen essential in drug development.

Synthetic Pathways and Experimental Protocols

The synthesis of 4,4-bis(methoxymethyl)cyclohexanone derivatives can be approached through established methodologies for the alkylation of ketones. The following protocols provide a detailed, step-by-step guide for the synthesis and purification of the parent compound and a representative derivative.

Synthesis of 4,4-Bis(methoxymethyl)cyclohexanone

The most direct route to the target molecule involves the dialkylation of cyclohexanone. However, controlling the dialkylation at the 4-position can be challenging. A more controlled approach involves the use of a protected 1,4-cyclohexanedione.

Workflow for the Synthesis of 4,4-Bis(methoxymethyl)cyclohexanone

Caption: Proposed synthetic workflow for 4,4-Bis(methoxymethyl)cyclohexanone.

Experimental Protocol:

• Protection of 1,4-Cyclohexanedione: To a solution of 1,4-cyclohexanedione (1 eq.) in toluene, add ethylene glycol (1.2 eq.) and a catalytic amount of p-toluenesulfonic acid. Reflux the mixture with a Dean-Stark apparatus to remove water. After completion, cool the reaction, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 4,4-(Ethylenedioxy)cyclohexanone.

• First Alkylation: Prepare a solution of lithium diisopropylamide (LDA) (1.1 eq.) in anhydrous THF at -78 °C. Add a solution of 4,4-(Ethylenedioxy)cyclohexanone (1 eq.) in THF dropwise. Stir for 1 hour, then add chloromethyl methyl ether (1.1 eq.). Allow the reaction to slowly warm to room temperature overnight. Quench with saturated ammonium chloride solution and extract with ethyl acetate. The organic layers are combined, dried, and concentrated.

• Second Alkylation: Repeat the deprotonation and alkylation steps using the mono-alkylated product from the previous step.

• Deprotection: Dissolve the dialkylated product in a mixture of acetone and 1 M aqueous HCl. Stir at room temperature until TLC analysis indicates complete deprotection. Neutralize with sodium bicarbonate and extract with ethyl acetate. Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield pure 4,4-Bis(methoxymethyl)cyclohexanone.

Synthesis of Derivatives: Claisen-Schmidt Condensation

Derivatives of the title compound, such as diarylidene cyclohexanones, can be synthesized via the Claisen-Schmidt condensation reaction.[6]

Experimental Protocol for 2,6-Bis(4-methoxybenzylidene)-4,4-bis(methoxymethyl)cyclohexanone:

• To a stirred solution of 4,4-Bis(methoxymethyl)cyclohexanone (1 eq.) and 4-methoxybenzaldehyde (2.2 eq.) in ethanol, add an aqueous solution of sodium hydroxide (40%) dropwise at room temperature.

• Stir the reaction mixture for 4-6 hours. The product will precipitate out of the solution.

• Filter the solid, wash with cold ethanol and water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/DMF) to obtain pure crystals.

Crystallization and X-ray Diffraction: A Practical Guide

Obtaining high-quality single crystals is crucial for accurate X-ray crystallographic analysis.

Crystallization Techniques

• Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., ethyl acetate, dichloromethane, or a mixture) in a loosely capped vial. Allow the solvent to evaporate slowly over several days.

• Vapor Diffusion: Place a concentrated solution of the compound in a small vial. Place this vial inside a larger, sealed container with a more volatile solvent in which the compound is less soluble (the anti-solvent). The anti-solvent vapor will slowly diffuse into the compound solution, reducing its solubility and promoting crystallization.

• Cooling Crystallization: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature or below.

Logical Flow for Crystallization Experiments

Caption: A systematic approach to single-crystal growth.

Data Collection and Structure Refinement

Once suitable crystals are obtained, they can be analyzed by single-crystal X-ray diffraction. The resulting data will provide precise information on bond lengths, bond angles, torsion angles, and the overall three-dimensional arrangement of the molecules in the crystal lattice. This experimental data will be invaluable for validating the predicted structural features and for understanding the intermolecular interactions that govern the solid-state packing.

Data Presentation: A Template for Future Discoveries

As crystallographic data for this class of compounds becomes available, it should be organized systematically to facilitate comparison and analysis.

Table 1: Hypothetical Crystallographic Data for 4,4-Bis(methoxymethyl)cyclohexanone.

Parameter	Expected Value/Range
Crystal System	Monoclinic or Orthorhombic
Space Group	P2₁/c or P2₁2₁2₁
a (Å)	10-15
b (Å)	8-12
c (Å)	15-20
β (°)	90-105
V (ų)	1500-2500
Z	4
Ring Conformation	Chair or Twisted-Boat
Key Torsion Angles (C-C-O-C)	170-180° (anti-periplanar) or 60-70° (gauche)

Conclusion: Paving the Way for New Discoveries

While the crystallographic landscape of 4,4-bis(methoxymethyl)cyclohexanone derivatives is currently uncharted, this guide provides a robust framework for their synthesis, crystallization, and structural analysis. By leveraging knowledge from related compounds and employing systematic experimental strategies, researchers can unlock the structural secrets of this promising class of molecules. The insights gained from such studies will undoubtedly accelerate the design and development of novel therapeutics and advanced materials.

References

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• Synthesis, crystal structures, and Hirshfeld analysis of three hexahydroquinoline derivatives. (2022). IUCrData.
• Pd-Catalyzed Semmler-Wolff Reactions for the Conversion of Substituted Cyclohexenone Oximes to Primary Anilines. (n.d.). PMC.
• Alonso, P., Fontaneda, R., Pardo, P., Fañanás, F. J., & Rodríguez, F. (2018). Synthesis of Cyclohexanones through a Catalytic Cationic Cyclization of Alkynols or Enynes. Organic Letters, 20(6), 1659–1662.
• Enantiocontrolled Preparation of ϒ-Substituted Cyclohexenones: Synthesis and Kinase Activity Assays of Cyclopropyl-Fused Cyclohexane Nucleosides. (2022). MDPI.
• Cambridge Structural Database (CSD). (n.d.). Physical Sciences Data-science Service.
• Cambridge Structural Database. (2026). Re3data.org.
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• CCDC: Structural Chemistry Data, Software, and Insights. (n.d.). CCDC.
• Cyclohexanone, 2,6-bis((4-methoxyphenyl)methylene)- (C22H22O3). (n.d.). PubChemLite.
• The Largest Curated Crystal Structure Database. (n.d.). CCDC.
• Crystal and molecular structure of 2,6-bis(4-fluorobenzylidene)cyclohexanone. (2025). ResearchGate.
• 4-(dimethoxymethyl)cyclohexanone. (2025). ChemSrc.
• Synthesis, characterization of Diarylidenecyclohexanone derivatives as new anti-inflammatory pharmacophores exhibiting strong PGE2 and 5-LOX inhibition. (n.d.). RSC Publishing.
• 2,6-bis(4-methoxybenzylidene)cyclohexan-1-one 6275-32-7. (n.d.). Guidechem.
• 4-Methoxycyclohexanone. (n.d.). PubChem.
• Technical Whitepaper: 3-[(4-Methoxyphenyl)methyl]cyclohexanone. (n.d.). Benchchem.
• Cyclohexanone, 4-(methoxymethyl)- [17159-84-1]. (n.d.). King-Pharm.

Sources

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• 4. journals.iucr.org [journals.iucr.org]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Note: 4,4-Bis(methoxymethyl)cyclohexanone in the Synthesis of PRMT Inhibitors and Spirocyclic Scaffolds

As a Senior Application Scientist, I present this comprehensive technical guide on the utilization of 4,4-Bis(methoxymethyl)cyclohexanone . Moving beyond basic synthetic descriptions, this guide delves into the mechanistic causality, physicochemical rationale, and self-validating protocols required to successfully deploy this sterically encumbered building block in modern drug discovery.

Scientific Context & Mechanistic Rationale

4,4-Bis(methoxymethyl)cyclohexanone (CAS: 2256033-34-6) is a highly specialized cyclic ketone[1]. In contemporary medicinal chemistry, it is primarily utilized as a critical intermediate in the synthesis of complex ethanediamine-heterocycle derivatives[2]. These derivatives are engineered to act as potent inhibitors of Protein Arginine Methyltransferases (PRMTs) , specifically Type I PRMTs (e.g., PRMT1), which are heavily implicated in oncogenesis, diabetes, and cardiovascular diseases[3].

The Causality of Scaffold Selection

The selection of the 4,4-bis(methoxymethyl)cyclohexyl moiety is driven by strict structure-activity relationship (SAR) requirements[4]:

• Conformational Rigidity: The geminal disubstitution at the 4-position forces the cyclohexane ring into a rigid chair conformation. This projects the two methoxymethyl ether groups into a highly defined spatial orientation.

• Target Affinity: When incorporated into an ethanediamine PRMT inhibitor, this specific steric bulk precisely occupies the solvent-exposed hydrophobic pockets of the PRMT1 active site.

• Isoform Selectivity: The oxygen atoms within the methoxymethyl groups can participate in weak dipole-dipole interactions or act as hydrogen bond acceptors within the enzyme's binding pocket, enhancing selectivity for PRMT1 over other methyltransferase isoforms[3].

PRMT1 signaling pathway and targeted inhibition by ethanediamine derivatives.

Quantitative Data & Physicochemical Profile

To ensure reproducibility, the physicochemical properties and standard reaction parameters for the synthesis of 4,4-Bis(methoxymethyl)cyclohexanone are summarized below.

Table 1: Physicochemical Profile of 4,4-Bis(methoxymethyl)cyclohexanone

Property	Value
CAS Number	2256033-34-6
Molecular Formula	C10H18O3
Molecular Weight	186.25 g/mol
Physical State	Pale yellow oil
Key NMR Shifts (1H, CDCl3)	δ 3.35 (s, 6H), 3.33 (s, 4H), 2.36-2.32 (m, 4H)

Table 2: Quantitative Reaction Parameters for Ketal Deprotection

Reagent	Equivalents	Concentration	Temperature	Time	Yield
8,8-bis(methoxymethyl)-1,4-dioxaspiro[4.5]decane	1.0 eq	1.08 M in THF	40 °C	12 hr	86%
HCl (4 M in dioxane)	3.68 eq	4.0 M	40 °C	12 hr	N/A

Experimental Workflows & Self-Validating Protocols

The deployment of this compound typically involves its liberation from a ketal precursor, followed by functionalization via reductive amination to install the active pharmacophore[2].

Synthetic workflow from ketal precursor to the final PRMT1 inhibitor.

Protocol 1: Synthesis via Acid-Catalyzed Ketal Deprotection

Objective: Isolate the reactive ketone from its 1,4-dioxaspiro[4.5]decane protecting group without degrading the ether linkages.

Step-by-Step Methodology:

• Preparation: Charge a pressure-safe, closed reaction vessel with 8,8-bis(methoxymethyl)-1,4-dioxaspiro[4.5]decane (5.0 g, 21.7 mmol)[4].

• Solvent Addition: Dissolve the substrate in anhydrous Tetrahydrofuran (THF) (20 mL) at 15 °C.

  • Causality: THF acts as an excellent aprotic solvent that fully solubilizes the organic ketal while remaining miscible with the incoming acid solution.

• Acid Catalysis: Slowly add HCl (4 M in dioxane, 20 mL, 3.68 eq) to the solution[4].

  • Causality: Dioxane-HCl is preferred over aqueous HCl to maintain a homogenous organic phase. This prevents biphasic reaction stalling while providing the precise hydronium equivalent required to protonate the ketal oxygen and expel ethylene glycol. The methoxymethyl ether linkages remain intact under these controlled conditions.

• Thermal Activation: Seal the vessel and heat the reaction mixture to 40 °C with continuous stirring for 12 hours.

• Quenching & Extraction: Cool the reaction to room temperature (RT). Extract the mixture with Ethyl Acetate (EtOAc) (3 x 100 mL). Wash the combined organic layers with saturated aqueous NaHCO3 (100 mL) to neutralize residual HCl, followed by brine (100 mL) to remove water[4].

• Drying & Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Self-Validating QC System:

  • Yield Check: Expect ~3.50 g (86% yield) of a pale yellow oil[4].

  • NMR Verification: 1 H NMR (400 MHz, CDCl 3​ ) must show a singlet at δ 3.35 (6H) for the methoxy groups, a singlet at δ 3.33 (4H) for the methylene bridges, and multiplets at δ 2.36-2.32 (4H) representing the alpha-protons of the newly formed ketone. The absence of a multiplet at ~δ 3.9 ppm confirms the complete removal of the ethylene glycol protecting group[4].

Protocol 2: Installation of the Ethanediamine Pharmacophore via Reductive Amination

Objective: Convert the unmasked ketone into a sterically constrained amine core.

Step-by-Step Methodology:

• Imine Formation: Dissolve 4,4-bis(methoxymethyl)cyclohexanone (1.0 eq) and the target primary ethanediamine derivative (1.1 eq) in Dichloroethane (DCE). Add catalytic Acetic Acid (0.1 eq).

  • Causality: The mild acid protonates the carbonyl oxygen, increasing its electrophilicity without fully protonating the nucleophilic amine, driving the equilibrium toward the iminium intermediate[2].

• Diastereoselective Reduction: After stirring for 2 hours at RT, add Sodium Triacetoxyborohydride (NaBH(OAc) 3​ ) (1.5 eq) portion-wise.

  • Causality: NaBH(OAc) 3​ is a mild reducing agent that selectively reduces the iminium ion over any unreacted ketone. Crucially, the bulky methoxymethyl groups at the 4-position sterically hinder one face of the cyclohexane ring, forcing the hydride to attack from the less hindered face, thereby yielding high diastereoselectivity for the desired cis/trans isomer[2].

• Quenching: Quench the reaction with saturated aqueous NaHCO3 and extract with Dichloromethane (DCM).

• Self-Validating QC System:

  • LC-MS: Analyze the crude mixture. The presence of the [M+H] + peak corresponding to the target secondary amine validates the successful reductive amination.

  • TLC: A Ninhydrin stain must be used to visualize the secondary amine product, which will appear as a distinct pink/purple spot, confirming the presence of the basic nitrogen.

References

• Source: United States Patent US11725008B2 (Navire Pharma, Inc. / Board of Regents, The University of Texas System)

Sources

• 1. 1557247-11-6|2-Oxaspiro[3.4]octan-6-one|BLD Pharm [bldpharm.com]
• 2. CA3092579A1 - Ethanediamine-heterocycle derivatives as inhibitors of protein arginine methyltransferases - Google Patents [patents.google.com]
• 3. CA3092579A1 - Ethanediamine-heterocycle derivatives as inhibitors of protein arginine methyltransferases - Google Patents [patents.google.com]
• 4. CA3092579A1 - Ethanediamine-heterocycle derivatives as inhibitors of protein arginine methyltransferases - Google Patents [patents.google.com]

Application Notes and Protocols: Grignard Reagent Addition to 4,4-Bis(methoxymethyl)cyclohexanone

Abstract

This document provides a comprehensive technical guide for the nucleophilic addition of Grignard reagents to 4,4-bis(methoxymethyl)cyclohexanone. This reaction is a fundamental carbon-carbon bond-forming transformation that yields tertiary alcohols, which are valuable intermediates in medicinal chemistry and materials science. These application notes detail the underlying mechanistic principles, provide step-by-step experimental protocols, and discuss critical parameters influencing reaction success, including stoichiometry, temperature control, and diastereoselectivity. Safety protocols and troubleshooting strategies are also extensively covered to ensure reproducible and safe execution in a research environment.

Introduction

Grignard reagents, organomagnesium halides (R-MgX), are powerful nucleophiles and strong bases that readily react with electrophilic carbonyl carbons of aldehydes and ketones.[1][2] The addition of a Grignard reagent to a ketone is a classic and versatile method for the synthesis of tertiary alcohols.[3] In the context of 4,4-bis(methoxymethyl)cyclohexanone, this reaction provides a direct route to 1-alkyl-4,4-bis(methoxymethyl)cyclohexanols. The methoxymethyl ether groups at the C4 position are generally stable under the basic conditions of the Grignard reaction, making this a suitable strategy for elaborating the cyclohexanone core.

The stereochemical outcome of the addition to substituted cyclohexanones is a critical consideration, as the incoming nucleophile can attack from either the axial or equatorial face of the carbonyl group.[4] The facial selectivity is influenced by a combination of steric and stereoelectronic factors, often rationalized by models such as Felkin-Anh and Cram's Rule.[4][5] The presence of the C4 substituents in 4,4-bis(methoxymethyl)cyclohexanone introduces additional steric factors that can influence the diastereoselectivity of the reaction.

Reaction Mechanism and Stereochemistry

The Grignard reaction proceeds via the nucleophilic addition of the carbanionic portion of the Grignard reagent to the electrophilic carbonyl carbon of the cyclohexanone.[5] This attack forms a new carbon-carbon bond and results in a tetrahedral magnesium alkoxide intermediate.[6] Subsequent acidic workup protonates the alkoxide to yield the final tertiary alcohol product.[1][7]

The stereochemistry of the addition is dictated by the trajectory of the nucleophilic attack on the two faces of the prochiral carbonyl group. For cyclohexanones, this corresponds to axial or equatorial attack. The preferred direction of attack is influenced by the steric bulk of both the Grignard reagent and the substituents on the cyclohexanone ring.[4] Generally, smaller nucleophiles may favor axial attack due to stereoelectronic reasons, while bulkier nucleophiles tend to attack from the less sterically hindered equatorial face.[8]

Caption: General workflow for the Grignard reaction.

Experimental Protocols

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Purity/Grade	Supplier	Notes
4,4-Bis(methoxymethyl)cyclohexanone	C₁₀H₁₈O₃	186.25	≥98%	Commercially Available	Ensure dryness before use.
Magnesium Turnings	Mg	24.31	≥99.5%	Sigma-Aldrich	Activate if necessary.
Alkyl/Aryl Halide (e.g., Bromomethane)	CH₃Br	94.94	Varies	Commercially Available	Use appropriate halide for desired R-group.
Anhydrous Diethyl Ether (Et₂O)	(C₂H₅)₂O	74.12	Anhydrous, ≥99.7%	Sigma-Aldrich	Essential for reaction success.[9]
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	Anhydrous, ≥99.9%	Sigma-Aldrich	Alternative solvent.[10]
Iodine (I₂)	I₂	253.81	Crystal	Sigma-Aldrich	For activating magnesium.[11]
Saturated Aqueous Ammonium Chloride	NH₄Cl	53.49	Saturated Solution	In-house preparation	For quenching the reaction.[7]
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	Anhydrous	Sigma-Aldrich	For drying the organic layer.

Step-by-Step Procedure

I. Preparation of the Grignard Reagent (Example: Methylmagnesium Bromide)

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser topped with a nitrogen inlet, and a pressure-equalizing dropping funnel. Flame-dry all glassware under a stream of nitrogen or oven-dry and assemble while hot, allowing it to cool under a nitrogen atmosphere.[10][11] This is crucial as Grignard reagents are highly sensitive to moisture.[9][12]

• Magnesium Activation: Place magnesium turnings (1.2 equivalents relative to the alkyl halide) and a small crystal of iodine in the reaction flask.[4] The iodine helps to activate the surface of the magnesium.[11]

• Initiation: Add a small amount of anhydrous diethyl ether to just cover the magnesium turnings. In the dropping funnel, prepare a solution of the alkyl halide (e.g., bromomethane, 1.1 equivalents) in anhydrous diethyl ether. Add a small portion of the alkyl halide solution to the magnesium suspension. The reaction has initiated when the brownish color of the iodine disappears and gentle refluxing of the ether is observed.[7] If the reaction does not start, gentle warming with a heat gun may be necessary.

• Formation: Once initiated, add the remaining alkyl halide solution dropwise at a rate that maintains a gentle reflux.[7] The formation of the Grignard reagent is exothermic.[9] After the addition is complete, continue stirring the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the reagent.[4]

II. Addition to 4,4-Bis(methoxymethyl)cyclohexanone

• Reaction Setup: In a separate flame-dried flask under a nitrogen atmosphere, dissolve 4,4-bis(methoxymethyl)cyclohexanone (1.0 equivalent) in anhydrous diethyl ether.

• Addition: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice bath. Slowly add the solution of 4,4-bis(methoxymethyl)cyclohexanone to the Grignard reagent via a dropping funnel or syringe.[4] The addition should be performed dropwise to control the exothermic reaction.[13]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until TLC analysis indicates the consumption of the starting ketone.[7]

III. Work-up and Purification

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.[4][7] This will protonate the alkoxide and precipitate the magnesium salts.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer two to three times with diethyl ether.

• Washing and Drying: Combine the organic layers and wash with brine (saturated aqueous sodium chloride solution). Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by distillation, depending on the physical properties of the resulting tertiary alcohol.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Grignard reaction - Wikipedia [en.wikipedia.org]
• 6. community.wvu.edu [community.wvu.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Unprecedented stereoselectivity in the addition of organoiron(II) reagents to cyclohexanone derivatives - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. quora.com [quora.com]
• 10. dchas.org [dchas.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. artscimedia.case.edu [artscimedia.case.edu]
• 13. d.web.umkc.edu [d.web.umkc.edu]

Scaling Up the Synthesis of 4,4-Bis(methoxymethyl)cyclohexanone: A Comprehensive Protocol for API Manufacturing

Introduction & Strategic Overview

4,4-Bis(methoxymethyl)cyclohexanone (CAS: 2256033-34-6) is an advanced, sterically demanding cyclic ketone intermediate. It is prominently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), particularly in the development of ethanediamine-heterocycle derivatives that act as potent inhibitors of protein arginine methyltransferases (PRMTs) ()[1]. The geminal disubstitution at the C4 position of the cyclohexanone ring introduces significant lipophilicity and unique conformational constraints, making it a highly valuable structural motif in modern oncology and metabolic drug discovery.

As a Senior Application Scientist, I have structured this guide to detail a robust, highly scalable four-step synthetic protocol. Starting from the commercially available ethyl 1,4-dioxaspiro[2]decane-8-carboxylate, this route emphasizes cryogenic enolate chemistry, exhaustive reduction, Williamson ether synthesis, and controlled acetal cleavage. Every step is designed as a self-validating system, ensuring high fidelity during scale-up operations.

Mechanistic Workflow

Figure 1: Four-step synthetic workflow for 4,4-Bis(methoxymethyl)cyclohexanone from ethyl ester.

Step-by-Step Experimental Protocols & Causality (E-E-A-T)

Step 1: Cryogenic Carboxylation

Objective: Install the geminal diester moiety via kinetic enolate trapping to form diethyl 1,4-dioxaspiro[2]decane-8,8-dicarboxylate.

• Causality & Scale-Up Insights: The use of Lithium Diisopropylamide (LDA) at strictly monitored cryogenic temperatures (-70 °C) is critical. The low temperature prevents the self-condensation of the starting ester (Claisen condensation) and ensures complete, irreversible kinetic deprotonation at the C8 position. Ethyl chloroformate acts as a highly reactive electrophile to yield the geminal diester without over-alkylation.

• Protocol:

  • Charge a dry, nitrogen-purged reactor with ethyl 1,4-dioxaspiro[2]decane-8-carboxylate (1.0 equiv) and anhydrous THF (15 volumes).

  • Cool the solution to -70 °C using a dry ice/acetone bath.

  • Add LDA (2.0 M in THF, 1.10 equiv) dropwise over 30 minutes. Self-Validation: Ensure the internal temperature never exceeds -65 °C during addition to prevent side reactions. Stir for 1 hour at -70 °C.

  • Add ethyl chloroformate (1.05 equiv) dropwise.

  • Allow the reaction mixture to warm to 15 °C and stir for 1 hour.

  • Quench sequentially with water (3 mL/10g SM), 15% aqueous NaOH (3 mL/10g SM), and additional water (9 mL/10g SM) to decompose excess chloroformate and precipitate lithium salts.

  • Add anhydrous MgSO₄, stir for 30 minutes, filter, and concentrate under reduced pressure to afford the diester intermediate.

Step 2: Exhaustive Reduction

Objective: Reduce the sterically hindered geminal diester to a 1,3-diol.

• Causality & Scale-Up Insights: Lithium aluminum hydride (LiAlH₄) is required because the severe steric bulk around the C8 position renders milder reducing agents (like NaBH₄) ineffective. Because the reduction is highly exothermic, portion-wise addition at 0 °C is mandatory to prevent thermal runaway and solvent boil-off.

• Protocol:

  • Suspend LiAlH₄ (2.0 equiv) in anhydrous THF (10 volumes) and cool to 0 °C.

  • Dissolve diethyl 1,4-dioxaspiro[2]decane-8,8-dicarboxylate (1.0 equiv) in THF (5 volumes) and add dropwise to the LiAlH₄ suspension, maintaining the temperature below 10 °C.

  • Warm the mixture to room temperature and stir for 4 hours.

  • Self-Validation (Fieser Workup): Carefully quench the reaction by adding n mL water, n mL 15% NaOH, and 3n mL water (where n = grams of LiAlH₄ used). This specific sequence ensures the formation of a granular, easily filterable aluminum salt lattice rather than an unmanageable emulsion.

  • Filter the salts through a Celite pad and wash thoroughly with ethyl acetate.

  • Concentrate the filtrate to yield 1,4-dioxaspiro[2]decane-8,8-diyldimethanol () as a white solid[3].

Step 3: Williamson Ether Synthesis (Dimethylation)

Objective: Convert the primary diol into a bis-methyl ether.

• Causality & Scale-Up Insights: Sodium hydride (NaH) provides irreversible deprotonation of the diol, driving the alkoxide formation to completion. Methyl iodide (MeI) is highly electrophilic, ensuring rapid alkylation. Note for Pilot Scale: Dimethyl sulfate (DMS) can be substituted for MeI to avoid handling volatile alkyl halides, provided strict basic aqueous quenching protocols are followed to destroy excess DMS.

• Protocol:

  • Dissolve 1,4-dioxaspiro[2]decane-8,8-diyldimethanol (1.0 equiv) in anhydrous THF (15 volumes) and cool to 0 °C.

  • Add NaH (60% dispersion in mineral oil, 3.0 equiv) in portions under a strict nitrogen atmosphere. Self-Validation: Stir for 30 minutes and visually confirm that hydrogen gas evolution has completely ceased before proceeding.

  • Add Methyl Iodide (3.0 equiv) dropwise.

  • Remove the cooling bath and stir the mixture at room temperature for 12 hours.

  • Quench carefully with saturated aqueous NH₄Cl at 0 °C.

  • Extract with ethyl acetate (3 × 10 volumes), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to yield 8,8-bis(methoxymethyl)-1,4-dioxaspiro[2]decane.

Step 4: Acetal Deprotection

Objective: Cleave the ethylene acetal protecting group to reveal the target ketone.

• Causality & Scale-Up Insights: The use of 4 M HCl in dioxane provides a homogeneous, highly acidic environment that rapidly hydrolyzes the cyclic acetal. Conducting the reaction in a pressure-safe closed vessel at 40 °C accelerates the cleavage while preventing the loss of volatile components. The biphasic basic workup is crucial to neutralize the strong acid and prevent acid-catalyzed aldol condensation of the newly formed cyclohexanone.

• Protocol:

  • Dissolve 8,8-bis(methoxymethyl)-1,4-dioxaspiro[2]decane (1.0 equiv) in THF (4 volumes) at 15 °C.

  • Add HCl (4 M in dioxane, 3.68 equiv).

  • Seal the reaction in a pressure-safe vessel and heat to 40 °C for 12 hours.

  • Cool the mixture to room temperature and extract with ethyl acetate (3 × 5 volumes).

  • Self-Validation: Wash the combined organic layers with saturated aqueous NaHCO₃ until the aqueous phase pH is strictly >7.

  • Wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield 4,4-bis(methoxymethyl)cyclohexanone as a pale yellow oil ()[4].

Quantitative Data & Scale-Up Metrics

To facilitate batch record generation and process transfer, the stoichiometric and yield metrics for the four-step synthesis are summarized below:

Step	Intermediate / Product Generated	MW ( g/mol )	Main Reagent (Equiv)	Typical Yield (%)	Critical Process Parameter (CPP)
1	Diethyl 1,4-dioxaspiro[2]decane-8,8-dicarboxylate	286.32	LDA (1.10 eq)	75 – 85%	Strict temp control (T < -65 °C)
2	1,4-Dioxaspiro[2]decane-8,8-diyldimethanol	202.25	LiAlH₄ (2.00 eq)	80 – 90%	Fieser quench (prevent emulsions)
3	8,8-Bis(methoxymethyl)-1,4-dioxaspiro[2]decane	230.30	NaH / MeI (3.00 eq)	85 – 95%	Complete H₂ evolution prior to MeI
4	4,4-Bis(methoxymethyl)cyclohexanone	186.25	4M HCl (3.68 eq)	86%	Pressure vessel at 40 °C; pH > 7 workup

References

• Title: CA3092579A1 - Ethanediamine-heterocycle derivatives as inhibitors of protein arginine methyltransferases Source: Google Patents URL

• Title: 1,4-Dioxaspiro[2]decane-8,8-diyldimethanol (CID 67170341) Source: PubChem URL: [Link]

Sources

• 1. CA3092579A1 - Ethanediamine-heterocycle derivatives as inhibitors of protein arginine methyltransferases - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. 1,4-Dioxaspiro[4.5]decane-8,8-diyldimethanol | C10H18O4 | CID 67170341 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2256033-34-6|4,4-Bis(methoxymethyl)cyclohexan-1-one|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

long-term storage and stability of 4,4-Bis(methoxymethyl)cyclohexanone

Welcome to the dedicated technical support and troubleshooting hub for 4,4-Bis(methoxymethyl)cyclohexanone . As a bifunctional molecule containing both a reactive cyclic ketone and two acetal-like methoxymethyl (MOM) ether groups, this compound presents unique stability challenges during long-term storage.

This guide is designed for researchers and drug development professionals. It bypasses generic advice to provide mechanistically grounded, self-validating protocols to ensure the chemical integrity of your inventory.

Quick Reference: Storage & Stability Metrics

To prevent degradation, strict adherence to environmental controls is required. The following quantitative parameters must be maintained to ensure the integrity of the compound.

Parameter	Recommended Specification	Causality / Rationale
Storage Temperature	2°C to 8°C	Kinetically inhibits the thermodynamic aldol self-condensation of the cyclohexanone ring[1].
Headspace Atmosphere	100% Argon or Nitrogen	Displaces molecular oxygen to prevent radical auto-oxidation and subsequent ether peroxide formation[2].
Container Material	Amber Glass with PTFE-lined cap	Blocks UV light (an initiator for radical auto-oxidation) and prevents solvent leaching into plastic[2].
Shelf Life (Unopened)	12 months	Maximum duration before significant baseline degradation typically occurs under ideal conditions[2].
Peroxide Testing	Every 3 to 6 months	Ensures hydroperoxide levels remain below the hazardous threshold (<10 ppm)[2].
Moisture Content	< 50 ppm	Prevents aqueous, acid-catalyzed hydrolysis of the acetal-like MOM ether linkages.

Mechanistic Degradation Pathways

Understanding how a molecule degrades is the first step in preventing it. The diagram below illustrates the three primary vectors of degradation for 4,4-Bis(methoxymethyl)cyclohexanone.

Fig 1. Degradation pathways of 4,4-Bis(methoxymethyl)cyclohexanone.

Troubleshooting & FAQs

Q1: Why did my stored sample develop a strong, pungent odor and build up pressure in the vial?

Causality: 4,4-Bis(methoxymethyl)cyclohexanone contains two methoxymethyl (MOM) ether groups. While highly stable to bases, MOM ethers are exceptionally susceptible to acid-catalyzed hydrolysis. If trace moisture and acidic impurities (even atmospheric CO2​ dissolving into absorbed water) are present, the MOM group cleaves. This reaction releases formaldehyde (causing the pungent odor) and methanol. Because these byproducts are highly volatile, they generate significant vapor pressure, causing a sealed vial to pressurize. Resolution: Store the compound over activated 3Å molecular sieves to continuously scavenge trace moisture. Ensure all transfer glassware is strictly acid-free (e.g., base-washed and oven-dried).

Q2: My compound was originally a pale yellow oil, but after six months at room temperature, it has become a viscous, dark amber liquid. What happened?

Causality: The baseline physical state of this compound is a pale yellow oil[3]. The cyclohexanone moiety contains α -protons that are prone to enolization. Under prolonged exposure to trace bases, or even mild thermal stress over time, the ketone undergoes self-aldol condensation[1]. This forms α,β -unsaturated dimers and higher oligomers. The extended conjugation of these oligomers manifests as a dark amber color, while the increased molecular weight drastically increases the viscosity[1]. Resolution: Maintain storage temperatures strictly at 2-8°C. The lower temperature kinetically slows down this thermodynamic self-condensation pathway.

Q3: Is peroxide formation a legitimate safety concern for this specific compound?

Causality: Yes. Like most compounds containing ether linkages, the methoxymethyl groups can undergo radical auto-oxidation in the presence of molecular oxygen and light to form explosive hydroperoxides[2]. While MOM ethers are sterically and electronically less prone to rapid peroxide accumulation compared to solvents like diethyl ether or THF, long-term storage (>6 months) in partially empty, air-filled containers still poses a significant explosion hazard upon concentration or friction[2]. Resolution: Always backfill the container headspace with inert gas (Argon or Nitrogen) and store in amber vials to block UV initiation[2].

Validated Experimental Protocols

To ensure data integrity and laboratory safety, utilize these self-validating protocols for handling and maintaining your inventory.

Protocol A: Anhydrous Aliquoting & Long-Term Storage

This protocol ensures the exclusion of moisture and oxygen, preventing both MOM cleavage and peroxide formation.

• Glassware Preparation: Bake amber glass vials at 120°C overnight.

  • Self-Validation Step: Place a cobalt-chloride moisture-indicating test strip inside the cooling desiccator. Do not proceed unless the strip remains strictly blue (indicating a 0% relative humidity environment).

• Scavenger Addition: Add 10% w/w of 3Å molecular sieves to the storage vial.

  • Causality: Sieves specifically trap H2​O (kinetic diameter ~2.6Å) without absorbing the larger target molecule, preventing acid-catalyzed hydrolysis.

• Inert Gas Purging: Transfer the oil into the vial. Insert an Argon line via a sterile needle and gently sparge the headspace for 60 seconds.

  • Self-Validation Step: Route the exit needle through a mineral oil bubbler. A steady rate of bubbles confirms positive pressure and complete displacement of atmospheric oxygen.

• Sealing: Cap immediately with a PTFE-lined lid, wrap securely with Parafilm, and store at 2-8°C.

Protocol B: Routine Peroxide Testing & Remediation

Perform this assay every 3 to 6 months on stored batches.

• Visual Inspection: Before opening the vial, inspect the cap threads.

  • Self-Validation Step: If any crystalline solids are observed around the cap, do not open the vial . These may be shock-sensitive solid peroxides. Contact EHS immediately[2].

• Reagent Validation: Obtain a Quantofix Peroxide Test Strip.

  • Self-Validation Step: Dip a control strip into a known 3% H2​O2​ solution. If the strip does not immediately turn dark blue, the batch of strips is degraded and must be discarded.

• Sample Testing: Dip a validated test strip into the 4,4-Bis(methoxymethyl)cyclohexanone oil for 1 second. Wait 15 seconds and compare to the color scale.

• Remediation (If Peroxides are 2–10 ppm): Dissolve the oil in anhydrous dichloromethane and pass it through a short plug of activated basic alumina.

  • Causality: Basic alumina effectively cleaves hydroperoxides without triggering the acid-sensitive MOM ether groups (which would occur if acidic alumina were used).

• Post-Remediation Check: Re-test the eluent with a fresh peroxide strip to validate that levels have returned to <1 ppm before evaporating the solvent.

References

• Ethanediamine-heterocycle derivatives as inhibitors of protein arginine methyltransferases - Google P
• METHOXYMETHYL ETHER - Ataman Kimya,
• Cyclohexanone (EN) - DOMO Chemicals, domochemicals.com,
• Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety, vumc.org,

Sources

• 1. domochemicals.com [domochemicals.com]
• 2. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 3. CA3092579A1 - Ethanediamine-heterocycle derivatives as inhibitors of protein arginine methyltransferases - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Analytical Strategies for PRMT Inhibitor Intermediates: GC-EI-MS vs. LC-HRAM-MS/MS for 4,4-Bis(methoxymethyl)cyclohexanone Characterization

By: Senior Application Scientist

In the development of targeted oncology therapeutics, specifically inhibitors of protein arginine methyltransferases (PRMTs), verifying the structural integrity of synthetic intermediates is a critical quality attribute[1]. One such pivotal intermediate is 4,4-Bis(methoxymethyl)cyclohexanone (C₁₀H₁₈O₃, Exact Mass: 186.1256 Da)[1]. Confirming the bis-substitution pattern at the C4 position requires rigorous mass spectrometry (MS) workflows.

As a Senior Application Scientist, I frequently evaluate analytical platforms to determine the most robust approach for structural elucidation. This guide objectively compares the performance of single quadrupole Gas Chromatography-Mass Spectrometry (GC-EI-MS) against High-Resolution Accurate Mass Liquid Chromatography-Tandem Mass Spectrometry (LC-HRAM-MS/MS) for characterizing this specific molecule.

Mechanistic Mass Spectrometry: Fragmentation Dynamics

Understanding the distinct fragmentation pathways of 4,4-Bis(methoxymethyl)cyclohexanone under different ionization conditions is essential for accurate data interpretation.

Electron Ionization (EI) Dynamics (GC-MS)

Under hard ionization (70 eV), the molecular ion [M]⁺• at m/z 186 is typically weak or absent. The highly substituted C4 position acts as a thermodynamic sink. Alpha-cleavage of the C4–C(methoxymethyl) bond rapidly expels a methoxymethyl radical (•CH₂OCH₃, 45 Da), yielding a stable tertiary ring cation at m/z 141. A competing, often dominant pathway is inductive cleavage that yields the resonance-stabilized methoxymethyl cation (CH₂=O⁺-CH₃) at m/z 45, which typically presents as the base peak.

Collision-Induced Dissociation (CID) Dynamics (LC-MS/MS)

Under soft Electrospray Ionization (ESI), protonation occurs preferentially at the ketone or ether oxygens, yielding a robust[M+H]⁺ at m/z 187.1329. Upon collisional activation, the dominant pathway is the sequential neutral loss of methanol (32.0262 Da). The protonated methoxymethyl group abstracts a proton from an adjacent carbon, expelling CH₃OH and forming a stabilizing double bond (m/z 155.1067). Higher collision energies drive the loss of the second methanol molecule, yielding a conjugated fragment at m/z 123.0805.

Fig 1: EI (70 eV) vs ESI-CID fragmentation pathways of 4,4-Bis(methoxymethyl)cyclohexanone.

Product Performance Comparison

To translate these fragmentation mechanisms into routine laboratory workflows, we compare two industry-standard platforms: the and the .

Performance Metric	Agilent 5977C GC/MSD	Agilent 6546 LC/Q-TOF
Ionization Technique	Hard (EI, 70 eV)	Soft (Dual AJS ESI)[2]
Mass Analyzer	Single Monolithic Quartz Quadrupole	Quadrupole Time-of-Flight (Q-TOF)
Mass Accuracy	Nominal Mass (~0.1 Da)	Sub-ppm Accurate Mass (< 1 ppm)[3]
Resolution	Unit Resolution	> 60,000 (High Mass), > 30,000 (Low Mass)[3]
Key Advantage for Target	Definitive m/z 45 methoxymethyl cleavage	Intact [M+H]⁺ preservation, isotopic fidelity[4]
Sensitivity	Low femtogram (IDL < 1 fg)[5]	High femtogram to picogram (Full Scan)
Dynamic Range	10⁶	> 10⁵ in-spectrum[4]

Self-Validating Experimental Protocols

Trustworthy analytical science relies on self-validating protocols. A method is only as reliable as its internal system suitability tests (SST). Below are the optimized, step-by-step methodologies for both platforms.

Protocol A: GC-EI-MS Workflow (Agilent 5977C)

Best for: Routine purity checks, raw material screening, and library matching.

• System Suitability Test (Self-Validation): Inject 1 µL of 100 fg/µL Octafluoronaphthalene (OFN). Verify the Instrument Detection Limit (IDL) is < 1 fg[5].

  • Causality: This guarantees the ion source is clean and the electron multiplier is properly calibrated before running critical pharmaceutical intermediates.

• Sample Preparation: Dilute 4,4-Bis(methoxymethyl)cyclohexanone in dichloromethane (DCM) to a final concentration of 100 µg/mL.

• GC Separation: Utilize an HP-5ms Ultra Inert column (30 m × 0.25 mm, 0.25 µm). Inject 1 µL at a 10:1 split ratio. Temperature program: 60°C hold for 1 min, ramp at 15°C/min to 250°C.

  • Causality: The non-polar stationary phase minimizes silanol interactions with the ketone oxygen, while the rapid ramp ensures sharp peak shapes for this relatively volatile cycloalkane without inducing thermal degradation.

• MS Detection: Operate the EI source at 230°C and the quadrupole at 150°C. Scan range: m/z 40–300.

  • Causality: Maintaining the source at 230°C prevents the condensation of the di-ether compound, while the 70 eV ionization energy standardizes the m/z 45 and 141 fragments for reproducible library matching.

Protocol B: LC-HRAM-MS/MS Workflow (Agilent 6546 Q-TOF)

Best for: Definitive structural elucidation, impurity profiling, and accurate mass confirmation.

• System Suitability Test (Self-Validation): Infuse Agilent ESI Tuning Mix prior to the run. Verify mass accuracy is < 1 ppm and resolution exceeds 30,000 at low masses[3].

  • Causality: Ensures the Time-of-Flight flight tube is thermally stabilized and the Analog-to-Digital Converter (ADC) is accurately digitizing transients for sub-ppm mass assignments.

• Sample Preparation: Dilute the compound in 50:50 Methanol/Water to 1 µg/mL.

  • Causality: ESI requires polar, conductive solvents for efficient Taylor cone formation and droplet desolvation.

• LC Separation: Use a C18 column (50 × 2.1 mm, 1.8 µm). Mobile phase A: 0.1% Formic Acid in H₂O. Mobile phase B: 0.1% Formic Acid in Acetonitrile. Gradient: 5% to 95% B over 10 minutes.

  • Causality: Formic acid acts as a crucial proton donor, driving the complete protonation of the ketone/ether oxygens to maximize the [M+H]⁺ population.

• MS/MS Detection: Operate the Dual AJS ESI source in positive mode[2]. Set Auto MS/MS to acquire at 3 Hz. Apply stepped Collision Energies (CE) of 10, 20, and 40 eV.

  • Causality: Stepped collision energies sequentially map primary (loss of one CH₃OH) and secondary (loss of two CH₃OH) fragmentation events, providing a complete structural map of the bis-substitution.

Fig 2: Comparative GC-EI-MS and LC-HRAM-MS/MS analytical workflows with self-validating steps.

Conclusion

For the analysis of 4,4-Bis(methoxymethyl)cyclohexanone during PRMT inhibitor development, the choice of platform depends on the analytical goal. The Agilent 5977C GC/MSD excels in routine monitoring, leveraging the diagnostic m/z 45 and 141 EI fragments for rapid library confirmation. Conversely, the Agilent 6546 LC/Q-TOF is indispensable for definitive structural elucidation; its sub-ppm mass accuracy and controlled CID fragmentation precisely map the sequential loss of methanol, unequivocally confirming the bis-methoxymethyl substitution pattern.

References

• Vertex Pharmaceuticals Inc. (2019). Ethanediamine-heterocycle derivatives as inhibitors of protein arginine methyltransferases.

• Agilent Technologies. Single quadrupole GC/MS instrument, 5977C GC/MSD.[Link]

• Agilent Technologies. 6546 LC/Q-TOF.[Link]

Sources

• 1. CA3092579A1 - Ethanediamine-heterocycle derivatives as inhibitors of protein arginine methyltransferases - Google Patents [patents.google.com]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]
• 5. Single quadrupole GC/MS instrument, 5977C GC/MSD | アジレント [agilent.com]

Comparative Guide: 4,4-Bis(methoxymethyl)cyclohexanone vs. 4,4-Dimethylcyclohexanone in Drug Discovery

In modern medicinal chemistry, the strategic selection of cyclic building blocks is paramount for tuning the pharmacokinetic and pharmacodynamic profiles of lead compounds. Cyclohexanones substituted at the 4-position are privileged scaffolds, frequently utilized in the synthesis of spirocycles, aza-heterocycles, and targeted degraders (PROTACs).

This guide objectively compares two critical building blocks: the classical 4,4-dimethylcyclohexanone and the highly functionalized 4,4-bis(methoxymethyl)cyclohexanone . By analyzing their physicochemical properties, structural causality, and synthetic workflows, we provide researchers with actionable insights for rational drug design, particularly in the development of Protein Arginine Methyltransferase (PRMT) inhibitors [1].

Physicochemical Profiling

The substitution at the C4 position fundamentally dictates the molecule's interaction with both the biological target and the aqueous environment. The table below summarizes the core quantitative data for both building blocks.

Property	4,4-Dimethylcyclohexanone [2]	4,4-Bis(methoxymethyl)cyclohexanone [3]
Molecular Formula	C₈H₁₄O	C₁₀H₁₈O₃
Molecular Weight	126.20 g/mol	186.25 g/mol
Appearance	White to almost white powder/crystals	Pale yellow oil
Melting/Boiling Point	MP: 41–45 °C	BP: >150 °C (estimated)
Hydrogen Bond Acceptors	1 (Carbonyl)	3 (Carbonyl + 2 Ethers)
Lipophilicity (LogP)	High (~2.0)	Moderate/Low
Primary Utility	Lipophilic core, Beckmann rearrangements	Polarity tuning, ADME optimization

Structural & Mechanistic Insights

Choosing between these two building blocks requires a deep understanding of the causality behind their physicochemical traits and how they influence drug behavior.

• The Lipophilic Anchor (4,4-Dimethylcyclohexanone): The gem-dimethyl group provides a sterically compact, highly lipophilic anchor. It forces the cyclohexane ring into a rigid chair conformation, which is excellent for occupying deep hydrophobic pockets in target proteins. However, its high lipophilicity can lead to poor aqueous solubility and increased non-specific binding (such as high plasma protein binding), which frequently derails in vivo efficacy [1].

• The Bioisosteric Polarity Shift (4,4-Bis(methoxymethyl)cyclohexanone): To counteract the "greasiness" of purely aliphatic rings, replacing the methyls with methoxymethyl groups is a sophisticated bioisosteric strategy. The ether oxygens act as hydrogen-bond acceptors, significantly increasing the Topological Polar Surface Area (TPSA) and aqueous solubility. This modification is crucial in optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of complex molecules. For instance, in the synthesis of ethanediamine-heterocycle derivatives targeting PRMTs, maintaining solubility is a known bottleneck that this building block effectively resolves [3].

Workflow Visualization: Building Block Selection

Workflow for selecting C4-cyclohexanone building blocks in PRMT inhibitor design.

Experimental Methodologies

The following protocols are designed as self-validating systems, ensuring that researchers can verify the success of intermediate steps before proceeding.

Protocol A: Synthesis of 4,4-Bis(methoxymethyl)cyclohexanone via Ketal Deprotection

Causality: The ketal protecting group is stable under basic conditions but readily hydrolyzes under acidic conditions to reveal the reactive ketone required for downstream functionalization [3].

• Reaction Setup: Dissolve 8,8-bis(methoxymethyl)-1,4-dioxaspiro[4.5]decane (5.0 g, 21.7 mmol) in THF (20 mL) at 15 °C. Rationale: THF provides excellent solubility for the organic substrate while remaining miscible with the aqueous acid.

• Acid Addition: Slowly add HCl (4 M in dioxane, 20 mL, 3.68 eq).

• Hydrolysis: Stir the resulting solution in a pressure-safe closed reaction vessel at 40 °C for 12 hours.

• Extraction: Cool the mixture to room temperature and extract with EtOAc (3 x 100 mL).

• Self-Validation (Neutralization Check): Wash the combined organic layers with saturated aqueous NaHCO₃ (100 mL). Validation: The visual cessation of CO₂ gas evolution confirms the complete neutralization of residual HCl, preventing unwanted side reactions or degradation during concentration.

• Isolation: Wash with brine (100 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the product as a pale yellow oil (approx. 86% yield).

Protocol B: Reductive Amination of 4,4-Dimethylcyclohexanone

Causality: Reductive amination couples the ketone with an amine to form aza-heterocycles or functionalized linkers, a critical step in PROTAC and small molecule synthesis [1].

• Imine Formation: In an oven-dried flask, dissolve 4,4-dimethylcyclohexanone (1.0 eq) and the target primary/secondary amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE). Rationale: DCE is preferred over DCM as it allows for slightly higher reaction temperatures and stabilizes the iminium intermediate.

• Catalysis: Add glacial acetic acid (1.5 eq) to catalyze imine/iminium formation.

• Self-Validation (Conversion Check): Stir at room temperature for 2 hours. Validation: Analyze an aliquot via TLC or LC-MS. The complete disappearance of the ketone starting material confirms total conversion to the imine intermediate before the reducing agent is introduced.

• Reduction: Portion-wise addition of sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq). Rationale: This is a mild reducing agent that selectively reduces the iminium ion without reducing any unreacted ketone.

• Quenching: Stir for an additional 4 hours, then quench carefully with saturated aqueous NaHCO₃.

• Purification: Extract with dichloromethane, dry over MgSO₄, and purify via flash column chromatography to isolate the functionalized amine.

References

• Google Patents. "CA3092579A1 - Ethanediamine-heterocycle derivatives as inhibitors of protein arginine methyltransferases." Google Patents.